1-(4-methoxyphenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-methoxyphenyl)-4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O3/c1-20-8-3-6-11-26(20)34-17-7-16-30-25-10-5-4-9-24(25)29-28(30)21-18-27(32)31(19-21)22-12-14-23(33-2)15-13-22/h3-6,8-15,21H,7,16-19H2,1-2H3
• InChI Key: ZECUXQOPQQPYPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)OC
• Molecular Formula: C28H29N3O3
• Molecular Weight: 455.5 g/mol
• CAS No.: 844446-60-2

Description

1-(4-methoxyphenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Optical Properties

One significant area of research involves the synthesis of derivatives with specific optical properties. For instance, a study detailed the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives via a one-pot, three-component condensation process. These compounds exhibited remarkable optical properties, including large Stokes' shifts, which make them suitable for applications in the development of luminescent materials. The ability to tune the quantum yields of these compounds based on their chemical structures opens up possibilities for creating low-cost luminescent materials for various applications (Volpi et al., 2017).

Anticancer Activity

Another research direction involves exploring the anticancer potential of imidazole derivatives. A study synthesized a series of new 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted imidazoles showing promising anticancer activity against a panel of 60 human cancer cell lines. One compound, in particular, demonstrated significant anticancer potential, highlighting the role of such compounds in developing new cancer therapies (Sharma et al., 2014).

Corrosion Inhibition

Research on imidazole derivatives also extends to their use as corrosion inhibitors. A study on the effect of OH, NH2, and OCH3 groups on the corrosion inhibition efficacy of 2,4,5-trisubstituted imidazole derivatives on mild steel in acidic solutions demonstrated that these compounds could serve as effective corrosion inhibitors. This application is crucial for protecting metals in industrial environments, thereby extending the lifespan of metal components and structures (Prashanth et al., 2021).

Photophysics and Proton Transfer

The photophysical characteristics of imidazo[4,5-c]pyridine derivatives have been studied to understand their potential applications in materials science. Investigations into intramolecular proton transfer versus intramolecular charge transfer in these compounds provide insights into their behavior under different conditions, which could be pivotal for designing novel photonic and electronic materials (Behera et al., 2015).